Aliskiren Hemifumarate (SSSRisomer) Impurity
Aliskiren Hemifumarate (SSSRisomer) Impurity
An impurity of Aliskiren
Brand Name:
Vulcanchem
CAS No.:
1630036-82-6
VCID:
VC0192976
InChI:
InChI=1S/C30H53N3O6.C4H4O4/c1-19(2)22(14-21-10-11-26(38-8)27(15-21)39-13-9-12-37-7)16-24(31)25(34)17-23(20(3)4)28(35)33-18-30(5,6)29(32)36;5-3(6)1-2-4(7)8/h10-11,15,19-20,22-25,34H,9,12-14,16-18,31H2,1-8H3,(H2,32,36)(H,33,35);1-2H,(H,5,6)(H,7,8)/b;2-1+/t22-,23+,24+,25+;/m1./s1
SMILES:
CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.C(=CC(=O)O)C(=O)O
Molecular Formula:
C30H53N3O6 . 0.5 (C4H4O4)
Molecular Weight:
551.77 0.5x116.07
Aliskiren Hemifumarate (SSSRisomer) Impurity
CAS No.: 1630036-82-6
Impurities
VCID: VC0192976
Molecular Formula: C30H53N3O6 . 0.5 (C4H4O4)
Molecular Weight: 551.77 0.5x116.07
Purity: > 95%
CAS No. | 1630036-82-6 |
---|---|
Product Name | Aliskiren Hemifumarate (SSSRisomer) Impurity |
Molecular Formula | C30H53N3O6 . 0.5 (C4H4O4) |
Molecular Weight | 551.77 0.5x116.07 |
IUPAC Name | (2S,4S,5S,7R)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-[[4-methoxy-3-(3-methoxypropoxy)phenyl]methyl]-8-methyl-2-propan-2-ylnonanamide;(E)-but-2-enedioic acid |
Standard InChI | InChI=1S/C30H53N3O6.C4H4O4/c1-19(2)22(14-21-10-11-26(38-8)27(15-21)39-13-9-12-37-7)16-24(31)25(34)17-23(20(3)4)28(35)33-18-30(5,6)29(32)36;5-3(6)1-2-4(7)8/h10-11,15,19-20,22-25,34H,9,12-14,16-18,31H2,1-8H3,(H2,32,36)(H,33,35);1-2H,(H,5,6)(H,7,8)/b;2-1+/t22-,23+,24+,25+;/m1./s1 |
SMILES | CC(C)C(CC1=CC(=C(C=C1)OC)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.C(=CC(=O)O)C(=O)O |
Appearance | Solid Powder |
Description | An impurity of Aliskiren |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (αS,γS,δS,ζR)-δ-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-γ-hydroxy-4-methoxy-3-(3-methoxypropoxy)-α,ζ-bis(1-methylethyl)benzeneoctanamide (2E)-2-Butenedioate (2:1) |
PubChem Compound | 131637349 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume